Cas no 72256-95-2 (2,4-Dibromobenzene-1-sulfonyl chloride)

• Product Name: 2,4-Dibromobenzene-1-sulfonyl chloride
• CAS No: 72256-95-2
• MF: C₆H₃Br₂ClO₂S
• MW: 334.412818193436
• MDL: MFCD03093759
• CID: 90570
• PubChem ID: 24879049
• Update Time: 2025-10-30

2,4-Dibromobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromobenzene-1-sulfonyl chloride
• 2,4-DIBROMOBENZENESULPHONYL CHLORIDE
• 2,4-Dibromobenzenesulfonyl chloride
• 72256-95-2
• 2,4-Dibromobenzenesulfonyl chloride, 98%
• MFCD03093759
• OMOXIKAWVFDFNX-UHFFFAOYSA-N
• XCA25695
• 2,4-DIBROMOphenylsulfonyl CHLORIDE
• FT-0641401
• 2,4-dibromobenzene-1-sulfonylchloride
• EN300-45018
• SCHEMBL1814581
• AKOS000147314
• J-507103
• A837468
• DTXSID60372018
• PS-10909
• G65508
• DB-019880
• BBL100096
• STL301717

• MDL： MFCD03093759
• Inchi： 1S/C6H3Br2ClO2S/c7-4-1-2-6(5(8)3-4)12(9,10)11/h1-3H
• InChI Key： OMOXIKAWVFDFNX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1S(=O)(=O)Cl)Br
• BRN： 2694058

Computed Properties

• Exact Mass: 331.79100
• Monoisotopic Mass: 331.791
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Color/Form: White solid
• Density: 2.11
• Melting Point: 82-86 °C (lit.)
• Boiling Point: 128°C 0,2mm
• Flash Point: 128°C/0.2mm
• Refractive Index: 1.622
• Water Partition Coefficient: Insoluble in water.
• PSA: 42.52000
• LogP: 4.21990
• Sensitiveness: Moisture Sensitive
• Solubility: React with water.

2,4-Dibromobenzene-1-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2,4-Dibromobenzene-1-sulfonyl chloride

Introduction to 2,4-Dibromobenzene-1-sulfonyl chloride (CAS No. 72256-95-2)

2,4-Dibromobenzene-1-sulfonyl chloride (CAS No. 72256-95-2) is a versatile and important organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes two bromine atoms and a sulfonyl chloride group attached to a benzene ring. These functional groups contribute to its reactivity and make it a valuable intermediate in various synthetic pathways.

The molecular formula of 2,4-Dibromobenzene-1-sulfonyl chloride is C₈H₄Br₂O₃S, and its molecular weight is approximately 333.97 g/mol. The compound is a white to off-white solid at room temperature and is highly soluble in organic solvents such as dichloromethane, chloroform, and dimethylformamide (DMF). Its solubility in water is limited due to the presence of the sulfonyl chloride group, which makes it an excellent electrophile in nucleophilic substitution reactions.

In the context of chemical synthesis, 2,4-Dibromobenzene-1-sulfonyl chloride is often used as a reagent for the introduction of sulfonyl groups into organic molecules. This functionality can be crucial for the development of new materials with enhanced properties, such as improved thermal stability, mechanical strength, and chemical resistance. Recent studies have shown that compounds derived from 2,4-Dibromobenzene-1-sulfonyl chloride can be used in the synthesis of advanced polymers and coatings with tailored performance characteristics.

In the pharmaceutical industry, 2,4-Dibromobenzene-1-sulfonyl chloride plays a significant role as an intermediate in the synthesis of various drugs. Its reactivity allows for the formation of complex molecules with specific biological activities. For example, researchers have utilized this compound to develop novel antiviral agents and anticancer drugs. The ability to introduce bromine atoms and sulfonyl groups into drug molecules can enhance their pharmacological properties, such as bioavailability, metabolic stability, and target specificity.

The synthetic versatility of 2,4-Dibromobenzene-1-sulfonyl chloride has also been leveraged in the development of new analytical methods. In recent years, there has been growing interest in using this compound as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The derivatization process can improve the detection sensitivity and resolution of target analytes, making it a valuable tool in environmental monitoring and forensic science.

Safety considerations are essential when handling 2,4-Dibromobenzene-1-sulfonyl chloride. As with many electrophilic reagents, it can be reactive with nucleophiles and should be stored under dry conditions to prevent hydrolysis. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks. Additionally, waste disposal should follow local regulations to ensure environmental safety.

In conclusion, 2,4-Dibromobenzene-1-sulfonyl chloride (CAS No. 72256-95-2) is a multifunctional compound with broad applications in chemical synthesis, pharmaceuticals, and materials science. Its unique structure and reactivity make it an indispensable tool for researchers and chemists working on innovative projects. Ongoing research continues to uncover new uses and potential applications for this versatile compound.